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Compound of Interest

Compound Name: Alternapyrone

Cat. No.: B2900868 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive technical overview of Alternapyrone, a

polyketide natural product. It details its biosynthesis, established ecological function as a

phytotoxin, and its observed cytotoxic activities, which are of interest in drug discovery. The

guide includes quantitative data, detailed experimental protocols, and visualizations of key

pathways and processes.

Introduction: The Phytotoxin Alternapyrone
Alternapyrone is a bioactive polyketide metabolite produced by the fungus Alternaria solani,

the causal agent of early blight disease in critical agricultural crops like tomato and potato.[1][2]

It has also been identified in Parastagonospora nodorum, a fungal pathogen affecting wheat.[2]

Structurally, it is a highly methylated decaketide featuring an α-pyrone ring, formally named 3,5-

dimethyl-4-hydroxy-6-(1,3,5,7,11,13-hexamethyl-3,5,11-pentadecatrienyl)-pyran-2-one.[1] Its

primary ecological role is believed to be that of a phytotoxin, contributing to the pathogenicity of

its producing organism. However, recent studies have revealed cytotoxic effects against

mammalian cell lines, suggesting a broader spectrum of bioactivity relevant to therapeutic

development.[3]

Biosynthesis of Alternapyrone
The production of Alternapyrone is orchestrated by a dedicated biosynthetic gene cluster

(BGC) cloned from Alternaria solani. This cluster contains the genetic blueprint for the
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enzymatic machinery required to assemble the complex polyketide structure.

The alt Gene Cluster
The core of Alternapyrone synthesis lies within a five-gene cluster, designated alt1 through

alt5. The central enzyme is an iterative type I polyketide synthase (PKS).

alt5: This gene encodes PKSN, a large, multifunctional iterative type I PKS. PKSN is

responsible for synthesizing the decaketide backbone of Alternapyrone and contains a C-

methyltransferase domain for the regio-specific octa-methylation derived from methionine.

alt1, alt2, alt3: These genes are predicted to encode cytochrome P450 monooxygenases,

which are often involved in tailoring the polyketide scaffold through oxidative modifications.

alt4: This gene encodes a putative FAD-dependent oxygenase/oxidase, likely another

tailoring enzyme in the pathway.
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The Alternapyrone (alt) biosynthetic gene cluster from A. solani.
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The Biosynthetic Pathway
The biosynthesis is a multi-step process initiated by the PKSN enzyme. The final α-pyrone ring

is believed to form through a spontaneous intramolecular cyclization of the polyketide chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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